Cas no 62935-34-6 (2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 1-methylethyl ester)

• Product Name: 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 1-methylethyl ester
• CAS No: 62935-34-6
• MF: C₇H₇F₃O₃
• MW: 196.123893022537
• CID: 428627
• PubChem ID: 71381792
• Update Time: 2025-04-19

2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 1-methylethyl ester
• propan-2-yl 3-oxo-2-(trifluoromethyl)prop-2-enoate
• DTXSID30804215
• 62935-34-6

• Inchi： 1S/C7H7F3O3/c1-4(2)13-6(12)5(3-11)7(8,9)10/h4H,1-2H3
• InChI Key： CBNNJOONSKNCEL-UHFFFAOYSA-N
• SMILES： FC(C(=C=O)C(=O)OC(C)C)(F)F

Computed Properties

• Exact Mass: 196.03471
• Monoisotopic Mass: 196.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37